Cas no 1261830-67-4 (3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid)

• Product Name: 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid
• CAS No: 1261830-67-4
• MF: C₁₅H₈F₆O₄
• MW: 366.212045669556
• CID: 4996989
• Update Time: 2025-05-20

3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid

• Inchi： 1S/C15H8F6O4/c16-14(17,18)24-10-4-1-8(2-5-10)9-3-6-11(13(22)23)12(7-9)25-15(19,20)21/h1-7H,(H,22,23)
• InChI Key： IUMMKMMPDACBBE-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 456
• XLogP3: 5.4
• Topological Polar Surface Area: 55.8

Additional information on 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid

Introduction to 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid (CAS No. 1261830-67-4)

3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261830-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This biphenyl derivative features two trifluoromethoxy groups attached at the 3 and 4' positions, combined with a carboxylic acid moiety at the 4-position, making it a promising candidate for various applications.

The compound's molecular structure imparts distinct characteristics that make it valuable in multiple domains. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the biphenyl core is known for its stability and versatility in forming complex molecules, making it a preferred scaffold in medicinal chemistry.

In recent years, 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid has been explored for its potential in developing novel therapeutic agents. Its structural motifs are reminiscent of molecules that exhibit bioactivity against various targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. Preliminary studies have highlighted its role as a key intermediate in synthesizing small-molecule inhibitors with high selectivity and efficacy.

One of the most compelling aspects of this compound is its utility in materials science. The incorporation of fluorine atoms into organic materials can significantly alter their electronic properties, making them suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The biphenyl structure also contributes to enhanced thermal stability, which is essential for high-performance materials used in demanding environments.

The synthesis of 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve the desired product with minimal side reactions. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

Recent research has also explored the derivatives of 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid, focusing on modifying its pharmacophoric features to enhance bioactivity. For instance, replacing the carboxylic acid group with other functional moieties has led to compounds with improved solubility and pharmacokinetic profiles. These modifications are crucial for advancing drug candidates from preclinical to clinical stages, where efficacy and safety are paramount.

The compound's potential extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural framework can be modified to develop novel pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agrochemical solutions that are both effective and environmentally friendly.

From a commercial perspective, 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid represents a niche but high-value market segment. Its synthesis requires specialized equipment and expertise, which limits production capacity but ensures high demand from industries willing to invest in advanced chemical solutions. As research continues to uncover new applications for this compound, its market value is expected to grow steadily.

The regulatory landscape for 3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid is another critical consideration. While it does not fall under hazardous or controlled substance classifications, manufacturers must adhere to stringent quality control measures to ensure consistency and purity. Compliance with international standards such as Good Manufacturing Practices (GMP) is essential for ensuring that the compound meets the rigorous demands of pharmaceutical and industrial applications.

In conclusion,3,4'-Bis-(trifluoromethoxy)biphenyl-4-carboxylic acid (CAS No. 1261830-67-4) is a versatile compound with broad applications across multiple industries. Its unique structural features make it an attractive candidate for drug development, materials science, and specialty chemicals. As research progresses and new methodologies emerge，this compound will continue to play a significant role in advancing scientific innovation and industrial applications.